Cas no 158264-62-1 (1-bromo-2-(chloromethyl)naphthalene)

• Product Name: 1-bromo-2-(chloromethyl)naphthalene
• CAS No: 158264-62-1
• MF: C₁₁H₈BrCl
• MW: 255.538221359253
• CID: 2779855
• PubChem ID: 15315489
• Update Time: 2025-05-26

1-bromo-2-(chloromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8904831
• EN300-7543439
• 158264-62-1
• Naphthalene, 1-bromo-2-(chloromethyl)-
• DTXSID60571347
• 1-Bromo-2-(chloromethyl)naphthalene
• 1-bromo-2-(chloromethyl)naphthalene

• Inchi： 1S/C11H8BrCl/c12-11-9(7-13)6-5-8-3-1-2-4-10(8)11/h1-6H,7H2
• InChI Key： YSRCZPGWWQDVKJ-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 253.94979g/mol
• Monoisotopic Mass: 253.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-bromo-2-(chloromethyl)naphthalene

Introduction to 1-Bromo-2-(Chloromethyl)naphthalene (CAS No. 158264-62-1)

1-Bromo-2-(Chloromethyl)naphthalene (CAS No. 158264-62-1) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a chloromethyl group, and a naphthalene ring. The combination of these functional groups imparts a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The naphthalene ring, a bicyclic aromatic hydrocarbon, provides the compound with high stability and reactivity. The presence of the bromine atom and the chloromethyl group introduces additional reactivity and functionalization potential. These features make 1-Bromo-2-(Chloromethyl)naphthalene an attractive starting material for the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials.

In recent years, significant advancements have been made in understanding the synthetic applications of 1-Bromo-2-(Chloromethyl)naphthalene. One notable area of research involves its use as a building block in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel anticancer agents. The researchers demonstrated that by functionalizing the naphthalene ring and modifying the chloromethyl group, they could synthesize compounds with enhanced antiproliferative activity against various cancer cell lines.

Beyond pharmaceutical applications, 1-Bromo-2-(Chloromethyl)naphthalene has also found utility in materials science. Its unique structure allows for the creation of polymers with tailored properties. A recent study in Macromolecules explored the use of this compound as a monomer in the synthesis of conjugated polymers for organic photovoltaic (OPV) devices. The researchers found that the bromine and chloromethyl groups facilitated controlled polymerization reactions, leading to polymers with improved charge transport properties and enhanced photovoltaic performance.

The synthetic versatility of 1-Bromo-2-(Chloromethyl)naphthalene is further exemplified by its use in the preparation of functionalized naphthyl derivatives. A study published in Organic Letters described a novel method for synthesizing substituted naphthyl ethers using this compound as a starting material. The method involved a palladium-catalyzed cross-coupling reaction, which allowed for efficient and selective formation of the desired products. This approach has potential applications in the development of new materials with specific optical and electronic properties.

In addition to its synthetic applications, 1-Bromo-2-(Chloromethyl)naphthalene has been studied for its environmental impact and biodegradability. Research published in Environmental Science & Technology investigated the biodegradation pathways of this compound in soil and water systems. The findings indicated that while the compound is relatively stable under ambient conditions, it can be effectively degraded by certain microbial communities under aerobic conditions. This information is crucial for assessing its environmental fate and potential risks associated with its use.

The safety profile of 1-Bromo-2-(Chloromethyl)naphthalene is another important consideration for its industrial applications. A comprehensive safety data sheet (SDS) should be consulted to ensure proper handling and storage practices. While this compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to minimize exposure risks.

In conclusion, 1-Bromo-2-(Chloromethyl)naphthalene (CAS No. 158264-62-1) is a multifaceted organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features make it an invaluable intermediate for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new synthetic strategies and applications for this compound, further solidifying its importance in modern chemistry.